Cas no 25372-09-2 (1-(2,6-dimethylphenyl)-1H-imidazole)

• Product name: 1-(2,6-dimethylphenyl)-1H-imidazole
• CAS No: 25372-09-2
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD15209755
• CID: 3921872
• PubChem ID: 10219620

1-(2,6-dimethylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(2,6-dimethylphenyl)-
• 1-(2,6-dimethylphenyl)-1H-imidazole
• 25372-09-2
• OVJCKUOFQLFZJI-UHFFFAOYSA-N
• SCHEMBL7649005
• EN300-89354
• 1-(2,6-dimethylphenyl)imidazole
• DA-43027

• MDL： MFCD15209755
• Inchi： InChI=1S/C11H12N2/c1-9-4-3-5-10(2)11(9)13-7-6-12-8-13/h3-8H,1-2H3
• InChI Key： OVJCKUOFQLFZJI-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C)N2C=CN=C2

Computed Properties

• Exact Mass: 172.100048391Da
• Monoisotopic Mass: 172.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2,6-dimethylphenyl)-1H-imidazole

Comprehensive Overview of 1-(2,6-dimethylphenyl)-1H-imidazole (CAS No. 25372-09-2)

1-(2,6-dimethylphenyl)-1H-imidazole (CAS No. 25372-09-2) is a specialized organic compound belonging to the imidazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining a 2,6-dimethylphenyl group with an imidazole ring, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular formula, C₁₁H₁₂N₂, and precise steric configuration contribute to its reactivity and functional utility in various applications.

In recent years, the demand for imidazole derivatives like 1-(2,6-dimethylphenyl)-1H-imidazole has surged due to their role in developing antifungal agents, corrosion inhibitors, and catalysts. Researchers and industries frequently search for "CAS 25372-09-2 applications" or "synthesis of 1-(2,6-dimethylphenyl)imidazole," reflecting its relevance in modern chemistry. The compound's stability under mild conditions and compatibility with diverse reaction pathways further enhance its appeal for fine chemical synthesis.

One of the trending topics associated with 1-(2,6-dimethylphenyl)-1H-imidazole is its potential in green chemistry. With increasing environmental regulations, scientists explore eco-friendly synthesis routes for such intermediates. Searches like "sustainable production of imidazole derivatives" highlight this shift. Additionally, its role in material science, particularly in designing organic semiconductors and coordination polymers, aligns with the growing interest in advanced functional materials.

The pharmacological significance of 1-(2,6-dimethylphenyl)-1H-imidazole cannot be overlooked. Its structural motif is prevalent in drug discovery, especially for targets involving enzyme inhibition. Queries such as "imidazole-based bioactive compounds" or "25372-09-2 in medicinal chemistry" underscore its therapeutic potential. Recent studies suggest its derivatives may exhibit anti-inflammatory or antioxidant properties, though further clinical validation is required.

From an industrial perspective, CAS 25372-09-2 is valued for its role in crop protection formulations. Agrochemical companies investigate its derivatives as plant growth regulators or pesticide synergists, addressing global food security challenges. The keyword "imidazole in agriculture" reflects this application niche. Moreover, its use in polyurethane catalysts and epoxy resin modifiers demonstrates its cross-sectoral utility.

Analytical characterization of 1-(2,6-dimethylphenyl)-1H-imidazole typically involves HPLC, GC-MS, and NMR spectroscopy, ensuring purity and structural integrity. Laboratories often search for "analytical methods for CAS 25372-09-2" to standardize quality control protocols. The compound's melting point (reported between 80–85°C) and solubility profile (moderate in organic solvents) are critical parameters for formulation scientists.

Innovations in catalytic processes have further elevated the importance of 25372-09-2. For instance, its incorporation into N-heterocyclic carbene (NHC) ligands enables efficient metal-catalyzed reactions, a hot topic in "homogeneous catalysis" research. Such advancements align with the broader trend toward atom-efficient synthesis in industrial chemistry.

Regulatory compliance for 1-(2,6-dimethylphenyl)-1H-imidazole varies by region, but it generally falls under standard chemical safety protocols. Enterprises frequently inquire about "regulatory status of CAS 25372-09-2" to ensure adherence to REACH or EPA guidelines. Proper storage conditions (e.g., inert atmosphere, moisture control) and handling precautions are emphasized in safety data sheets (SDS).

Future research directions for 1-(2,6-dimethylphenyl)-1H-imidazole may explore its nanotechnology applications, such as functionalizing metal-organic frameworks (MOFs) or quantum dot coatings. Emerging search terms like "imidazole in energy storage" hint at its potential in battery electrolytes or fuel cell components, positioning it at the forefront of material innovation.

In summary, CAS 25372-09-2 represents a multifaceted compound bridging pharmaceutical, agricultural, and industrial chemistry. Its adaptability to evolving scientific demands—from green synthesis to advanced materials—ensures its enduring relevance. As interdisciplinary research expands, 1-(2,6-dimethylphenyl)-1H-imidazole will likely remain a cornerstone in the development of next-generation chemical solutions.